(2-amino-5-methylphenyl)(3-chlorophenyl)methanone

• IUPAC Name: (2-amino-5-methylphenyl)-(3-chlorophenyl)methanone
• InChI: InChI=1S/C14H12ClNO/c1-9-5-6-13(16)12(7-9)14(17)10-3-2-4-11(15)8-10/h2-8H,16H2,1H3
• InChI Key: DWKBIUBIASWQMZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N)C(=O)C2=CC(=CC=C2)Cl
• Molecular Formula: C14H12ClNO
• Molecular Weight: 245.70 g/mol

Description

This compound is a type of benzophenone, which are typically used in organic chemistry as reagents or catalysts.

Synthesis Analysis

The synthesis of such a compound would likely involve the reaction of the appropriate aromatic amines and ketones, possibly through a Friedel-Crafts acylation.

Molecular Structure Analysis

The molecular structure of this compound would likely consist of two phenyl rings (one with an amino and a methyl group, the other with a chloro group) connected by a carbonyl group.

Chemical Reactions Analysis

As a benzophenone, it might undergo reactions typical of carbonyl compounds, such as nucleophilic addition or reduction.

Physical And Chemical Properties Analysis

Again, without specific data, we can only predict that it would have properties typical of similar aromatic compounds, such as being relatively stable and having a high boiling point.

Safety and Hazards

Benzophenones can be irritants and should be handled with care.

Future Directions

The utility of this compound would depend on its specific properties and reactivity. It could potentially be used in the synthesis of other compounds, or as a reagent or catalyst in certain reactions.